Cas no 2228178-80-9 (O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228178-80-9
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6612567
• PubChem ID: 165646618
• Update Time: 2025-10-28

O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine
• 2228178-80-9
• O-{[1-(4-fluoropyridin-2-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1782044

• Inchi： 1S/C9H11FN2O/c10-7-1-4-12-8(5-7)9(2-3-9)6-13-11/h1,4-5H,2-3,6,11H2
• InChI Key： VJGSHMKNSUUFKJ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(CON)CC1

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228178-80-9)

O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228178-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of hydroxylamine derivatives, which are widely explored for their potential applications in drug discovery and material science. Its molecular structure combines a fluoropyridine moiety with a cyclopropylmethyl group, making it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in fluorinated pyridine derivatives, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly focused on optimizing the synthesis of O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine to improve yield and purity, addressing challenges such as regioselectivity and reaction conditions. The compound's CAS No. 2228178-80-9 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key applications of O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine lies in its role as a building block for small-molecule inhibitors. Its structural flexibility allows for modifications that can target specific enzymes or receptors, making it valuable in the development of therapeutics for conditions like inflammation and oncology. The fluoropyridine component is known to enhance binding affinity, a feature highly sought after in medicinal chemistry.

In addition to pharmaceutical applications, this compound is also explored in agrochemical research. The incorporation of cyclopropylmethyl groups has shown promise in designing novel pesticides with improved efficacy and environmental safety. The demand for eco-friendly agrochemicals has led to increased scrutiny of compounds like O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine, as researchers aim to balance potency and sustainability.

The synthesis of CAS No. 2228178-80-9 often involves multi-step reactions, including cross-coupling and reductive amination. Advanced techniques such as flow chemistry and catalysis are being employed to streamline production and reduce waste. These innovations align with the broader trend of green chemistry, which emphasizes efficiency and minimal environmental impact.

Analytical characterization of O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine typically involves NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity standards required for research and industrial use. The availability of high-quality reference materials is critical for reproducibility in studies involving this compound.

As the scientific community continues to explore the potential of fluorinated heterocycles, compounds like O-{1-(4-fluoropyridin-2-yl)cyclopropylmethyl}hydroxylamine are expected to play a pivotal role. Their versatility and adaptability make them indispensable tools in the quest for innovative solutions across multiple disciplines. Future research may uncover new applications, further solidifying their importance in chemistry and beyond.